Cas no 1910128-46-9 ((3R)-3-Amino-3-(oxolan-2-yl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid
• CAS No: 1910128-46-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5747262
• PubChem ID: 104941111
• Update Time: 2025-06-08

(3R)-3-Amino-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid
• EN300-1286013
• 1910128-46-9
• (3R)-3-Amino-3-(oxolan-2-yl)propanoicacid

• Inchi： 1S/C7H13NO3/c8-5(4-7(9)10)6-2-1-3-11-6/h5-6H,1-4,8H2,(H,9,10)/t5-,6?/m1/s1
• InChI Key： UBVYUGCUWLDKBR-LWOQYNTDSA-N
• SMILES： O1CCCC1[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 72.6Ų

Additional information on (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid (CAS No. 1910128-46-9)

(3R)-3-Amino-3-(oxolan-2-yl)propanoic acid (CAS No. 1910128-46-9) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its oxolan-2-yl (tetrahydrofuran) moiety and propanoic acid backbone, serves as a versatile building block in drug discovery and peptide synthesis. Its unique stereochemistry at the 3R position makes it particularly valuable for designing enantioselective catalysts and bioactive molecules. Researchers frequently explore its applications in neurological disorders, metabolic pathways, and enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapies.

The structural features of (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid contribute to its stability and bioavailability, making it a candidate for prodrug development. Recent studies highlight its potential in modulating GABA receptors, a hot topic in neuroscience due to the rising interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its heterocyclic component (oxolan-2-yl) aligns with the growing demand for fragment-based drug design, a strategy popularized by AI-driven molecular modeling tools such as AlphaFold and Schrödinger Suite.

From a synthetic chemistry perspective, CAS No. 1910128-46-9 is often discussed in forums and publications focusing on asymmetric synthesis and green chemistry. Its preparation typically involves enantioselective hydrogenation or biocatalytic methods, reflecting the industry's shift toward sustainable practices. Analysts note increased patent filings involving this compound, particularly in small-molecule therapeutics for autoimmune diseases—a sector experiencing exponential growth due to advancements in immuno-oncology.

In the context of computational chemistry, (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid is frequently used as a molecular scaffold for virtual screening. Its hydrogen-bonding capacity and conformational flexibility make it ideal for docking simulations, a technique widely adopted in AI-assisted drug discovery. This aligns with frequent search queries like "chiral amino acids in drug design" or "tetrahydrofuran derivatives in medicinal chemistry," underscoring its relevance in both academic and industrial settings.

Quality control and analytical characterization of 1910128-46-9 often employ HPLC and chiral chromatography, addressing the demand for high-purity intermediates in GMP-compliant production. Regulatory guidelines emphasize its safe handling as a non-hazardous material, though proper storage conditions (e.g., inert atmosphere) are recommended to preserve its stereochemical integrity. The compound's logP and pKa values are well-documented, facilitating ADMET predictions—a critical step in modern preclinical research.

Emerging applications of (3R)-3-Amino-3-(oxolan-2-yl)propanoic acid include its role in peptide mimetics for cell-penetrating therapeutics, a trending topic in gene therapy and mRNA delivery systems. Its compatibility with solid-phase peptide synthesis (SPPS) protocols further enhances its utility, as evidenced by its inclusion in commercial catalogs of non-natural amino acids. With the global market for specialty chemicals projected to grow at 6.8% CAGR (2023–2030), this compound is poised to remain a key player in biopharmaceutical innovation.